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Compound of Interest

Compound Name:
3,3,4,4,5,5,6,6,6-Nonafluorohexyl

methacrylate

Cat. No.: B167916 Get Quote

This guide provides an in-depth overview of the safety data, handling precautions, and

emergency procedures for nonafluorohexyl methacrylate. It is intended for researchers,

scientists, and professionals in drug development who may work with this substance. All

quantitative data is presented in structured tables for clarity, and key procedures are visualized

using workflow diagrams.

Chemical Identification
Identifier Value

Chemical Name 1H,1H,2H,2H-Nonafluorohexyl Methacrylate

Synonyms N/A

CAS Number 1799-84-4[1]

Molecular Formula C10H9F9O2[1]

Molecular Weight 332.17 g/mol [1]

Stabilizer

Typically stabilized with MEHQ (Monomethyl

ether hydroquinone) or TBC (tert-Butylcatechol)

[1]

Hazard Identification and Classification
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Nonafluorohexyl methacrylate is classified as a hazardous chemical. The following table

summarizes its classification according to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2]

Hazard Communication Workflow
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Hazard Identification

Precautionary Measures

GHS Pictograms

Warning Signal Word

Hazard Statements

Prevention
Keep away from heat/sparks.
Wash hands after handling.

Wear protective gear.

 leads to 

Response
IF ON SKIN: Wash with water.
IF IN EYES: Rinse cautiously.

Get medical advice if irritation persists.

Storage
Store in a well-ventilated place.

Keep cool.

Disposal
Dispose of contents/container to an approved waste disposal plant.

Click to download full resolution via product page

A diagram illustrating the flow from hazard identification to precautionary measures.

Physical and Chemical Properties
The known physical and chemical properties of nonafluorohexyl methacrylate are summarized

below.
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Property Value Source

Physical State Liquid [1]

Color Colorless [1]

Odor Strong, characteristic [3]

Specific Gravity 1.42 [1]

Refractive Index 1.35 [1]

Boiling Point
68-70 °C (154-158 °F) at 5

hPa
[2]

Melting Point Not available [1]

Flash Point > 93.3 °C (> 200 °F)

Solubility
Insoluble in water. Soluble in

most organic solvents.
[4][5]

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage are crucial to minimize risks. Always use this chemical in a well-

ventilated area and take precautionary measures against static discharge.

Safe Handling Workflow

Start Handling
Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)
Ensure Adequate Ventilation

(Use in a fume hood)

Handle with Care
Avoid contact with skin and eyes.
Keep away from ignition sources.

End Handling

Click to download full resolution via product page

A workflow for the safe handling of nonafluorohexyl methacrylate.

Storage Conditions
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Condition Requirement

Temperature
Store in a cool, shaded area. Keep at a

temperature not exceeding 30°C (86°F).[6]

Ventilation Store in a well-ventilated place.[6]

Container Keep container tightly closed.[6]

Incompatible Materials
Acids, bases, amines, halogens, peroxides, and

reducing agents.[3]

Other
Protect from sunlight. Maintain inhibitor levels.

[3][6]

Personal Protective Equipment (PPE) Requirements

Required Personal Protective Equipment

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

Safety goggles or face shield. Nitrile or neoprene gloves. Lab coat or other protective clothing. Use in a well-ventilated area or with a respirator.

Click to download full resolution via product page

Recommended personal protective equipment for handling the substance.

Emergency Procedures
In case of an emergency, follow these procedures promptly.

First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Skin Contact

Take off immediately all contaminated clothing.

Wash off with plenty of water. If skin irritation

occurs, get medical advice/attention.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Get medical

advice/attention if you feel unwell.

Ingestion Rinse mouth. Get medical advice/attention.

Accidental Release (Spill) Response Workflow
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Spill Occurs

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Wear appropriate PPE.

Contain the spill with inert absorbent material
(e.g., sand, earth).

Collect spillage using non-sparking tools.

Place in a suitable, closed container for disposal.

Clean the affected area.

Spill Managed

Click to download full resolution via product page

A stepwise procedure for managing an accidental spill.

Fire-Fighting Measures
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Condition Recommendation

Suitable Extinguishing Media
Dry sand, dry chemical, or alcohol-resistant

foam. Carbon dioxide (CO2).[3]

Unsuitable Extinguishing Media Water spray or stream may be ineffective.[7]

Specific Hazards

Vapors are heavier than air and may travel to a

source of ignition and flash back.[8] Containers

may explode when heated.[8]

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.[3][8]

Toxicological Information
The toxicological properties of nonafluorohexyl methacrylate have not been exhaustively

investigated. The available data indicates that it is an irritant and a potential sensitizer.

Effect Observation

Acute Toxicity

No specific data available for nonafluorohexyl

methacrylate. Related methacrylates show low

acute toxicity.

Skin Irritation Causes skin irritation.[2]

Eye Irritation Causes serious eye irritation.[2]

Respiratory Irritation May cause respiratory irritation.[2]

Skin Sensitization May cause an allergic skin reaction.[2]

Carcinogenicity

No components of this product present at levels

greater than or equal to 0.1% are identified as

probable, possible or confirmed human

carcinogens by IARC or NTP.[9]

Germ Cell Mutagenicity No data available.

Reproductive Toxicity No data available.
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Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the toxicological assessment of nonafluorohexyl

methacrylate are not publicly available in the cited safety data sheets. Toxicological evaluations

for skin and eye irritation typically follow standardized OECD or EPA guidelines, but the specific

study reports for this compound were not found.

Furthermore, there is no information available in the public domain regarding the interaction of

nonafluorohexyl methacrylate with specific cellular signaling pathways. As a monomer primarily

used in polymerization, it is not expected to have specific biological targets in the same way a

pharmaceutical agent would. Its toxicity is generally considered to be related to its irritant and

sensitizing properties.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[3] Do not allow the product to enter drains.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-nonafluorohexyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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